Cas no 72587-20-3 (2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 72587-20-3
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• MDL: MFCD11100544
• CID: 1078031
• PubChem ID: 12919754
• Update Time: 2025-05-21

2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine
• 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine, AldrichCPR
• AT19914
• AKOS005255400
• CS-0268505
• EN300-181626
• MS-20099
• XCA58720
• 72587-20-3
• MFCD11100544
• DTXSID701254415
• FJFGWJRMKPXMIJ-UHFFFAOYSA-N
• SCHEMBL11189186
• BBL100904
• STL554698
• DB-355826

• MDL： MFCD11100544
• Inchi： 1S/C6H2ClF4N/c7-5-4(6(9,10)11)1-3(8)2-12-5/h1-2H
• InChI Key： FJFGWJRMKPXMIJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)F)C(F)(F)F

Computed Properties

• Exact Mass: 198.9811894g/mol
• Monoisotopic Mass: 198.9811894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine (CAS No. 72587-20-3)

2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine (CAS No. 72587-20-3) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a chloro, fluoro, and trifluoromethyl substituents, makes it a versatile intermediate for synthesizing complex molecules. This compound is particularly valued for its role in the development of crop protection agents and active pharmaceutical ingredients (APIs), aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the agrochemical industry has seen a surge in research focused on fluorinated pyridines, driven by the need for eco-friendly pesticides and herbicides. 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine serves as a key building block in this context, enabling the creation of compounds with enhanced bioactivity and environmental compatibility. Its trifluoromethyl group, in particular, is known to improve lipophilicity and metabolic stability, traits highly sought after in modern agrochemical formulations.

The pharmaceutical sector also benefits from this compound, especially in the synthesis of small-molecule drugs targeting central nervous system (CNS) disorders and infectious diseases. Researchers are increasingly exploring its potential in drug discovery due to its ability to modulate molecular interactions and improve drug efficacy. With the rise of precision medicine and personalized therapies, 72587-20-3 has become a focal point for innovation.

From a synthetic chemistry perspective, the compound’s reactivity allows for diverse functionalization, making it a valuable tool for heterocyclic chemistry applications. Its stability under various reaction conditions and compatibility with catalytic processes further enhance its utility. As industries prioritize green chemistry principles, 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine stands out as a candidate for atom-efficient and low-waste synthetic routes.

Market trends indicate a rising interest in fluorine-containing compounds, with CAS No. 72587-20-3 frequently appearing in patent filings and academic publications. Its applications extend to electronic materials, where fluorinated pyridines contribute to the development of organic semiconductors and liquid crystals. This versatility underscores its relevance in addressing contemporary challenges across multiple industries.

In conclusion, 2-Chloro-5-fluoro-3-(trifluoromethyl)pyridine exemplifies the intersection of innovation and practical utility in modern chemistry. Its broad applicability, coupled with the industry’s shift toward sustainable practices, ensures its continued prominence in research and commercial applications. As advancements in catalysis and process optimization evolve, this compound is poised to play an even greater role in shaping the future of specialty chemicals.